Cas no 877813-98-4 (6-(3,4-dimethoxyphenyl)-2-(4-nitrophenoxy)methyl-1,3,4-triazatricyclo5.4.1.0^{4,12}dodeca-2,5,7(12)-triene)

$6-(3,4-dimethoxyphenyl)-2-(4-nitrophenoxy)methyl-1,3,4-triazatricyclo5.4.1.0^{4,12}dodeca-2,5,7(12)-triene structure$

877813-98-4 structure

Product Name:6-(3,4-dimethoxyphenyl)-2-(4-nitrophenoxy)methyl-1,3,4-triazatricyclo5.4.1.0^{4,12}dodeca-2,5,7(12)-triene

CAS No:877813-98-4

MF:C₂₄H₂₄N₄O₅

MW:448.471165657043

CID:6509680

PubChem ID:18573806

Update Time:2024-01-05

6-(3,4-dimethoxyphenyl)-2-(4-nitrophenoxy)methyl-1,3,4-triazatricyclo5.4.1.0^{4,12}dodeca-2,5,7(12)-triene Chemical and Physical Properties

Names and Identifiers

- 6-(3,4-dimethoxyphenyl)-2-(4-nitrophenoxy)methyl-1,3,4-triazatricyclo5.4.1.0^{4,12}dodeca-2,5,7(12)-triene
- F2561-0003
- 1-(3,4-dimethoxyphenyl)-4-((4-nitrophenoxy)methyl)-5,6,7,8-tetrahydro-2a,3,4a-triazacyclopenta[cd]azulene
- AKOS016362126
- 877813-98-4
- 6-(3,4-dimethoxyphenyl)-2-[(4-nitrophenoxy)methyl]-1,3,4-triazatricyclo[5.4.1.0^{4,12}]dodeca-2,5,7(12)-triene
- 6-(3,4-dimethoxyphenyl)-2-[(4-nitrophenoxy)methyl]-1,3,4-triazatricyclo[5.4.1.04,12]dodeca-2,5,7(12)-triene
- Inchi： 1S/C24H24N4O5/c1-31-21-11-6-16(13-22(21)32-2)20-14-27-24-19(20)5-3-4-12-26(24)23(25-27)15-33-18-9-7-17(8-10-18)28(29)30/h6-11,13-14H,3-5,12,15H2,1-2H3
- InChI Key： VPKLDBYBHDBZMB-UHFFFAOYSA-N
- SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CC1=NN2C=C(C3C=CC(=C(C=3)OC)OC)C3CCCCN1C2=3

Computed Properties

Exact Mass: 448.17466988g/mol
Monoisotopic Mass: 448.17466988g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 33
Rotatable Bond Count: 6
Complexity: 670
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 95.7Å²

6-(3,4-dimethoxyphenyl)-2-(4-nitrophenoxy)methyl-1,3,4-triazatricyclo5.4.1.0^{4,12}dodeca-2,5,7(12)-triene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2561-0003-2μmol	6-(3,4-dimethoxyphenyl)-2-[(4-nitrophenoxy)methyl]-1,3,4-triazatricyclo[5.4.1.0^{4,12}]dodeca-2,5,7(12)-triene	877813-98-4	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2561-0003-5μmol	6-(3,4-dimethoxyphenyl)-2-[(4-nitrophenoxy)methyl]-1,3,4-triazatricyclo[5.4.1.0^{4,12}]dodeca-2,5,7(12)-triene	877813-98-4	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2561-0003-10μmol	6-(3,4-dimethoxyphenyl)-2-[(4-nitrophenoxy)methyl]-1,3,4-triazatricyclo[5.4.1.0^{4,12}]dodeca-2,5,7(12)-triene	877813-98-4	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2561-0003-20μmol	6-(3,4-dimethoxyphenyl)-2-[(4-nitrophenoxy)methyl]-1,3,4-triazatricyclo[5.4.1.0^{4,12}]dodeca-2,5,7(12)-triene	877813-98-4	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2561-0003-1mg	6-(3,4-dimethoxyphenyl)-2-[(4-nitrophenoxy)methyl]-1,3,4-triazatricyclo[5.4.1.0^{4,12}]dodeca-2,5,7(12)-triene	877813-98-4	90%+	1mg	$54.0	2023-05-16
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